10.1039/C1DT11506E | Studying the interactions of a platinum(ii) 9-aminoacridine complex with proteins and oligonucleotides by ESI-TOF MS† | Kuujia.com

Studying the interactions of a platinum(ii) 9-aminoacridine complex with proteins and oligonucleotides by ESI-TOF MS†

Dalton Transactions Pub Date: 2011-11-17 DOI: 10.1039/C1DT11506E

Abstract

The interaction of a novel Pt complex, [Pt(dmba)(N9-9AA)(PPh₃)]⁺1 (dmba = N,N-dimethylbenzylamine-κN,κC; 9AA = 9-aminoacridine), which exhibits anti-tumor activity, with certain key proteins has been monitored by ESI-MS. Also, the interaction of 1 with a designed double-stranded oligonucleotide containing the GG motif has been followed by mass spectrometry as well as by fluorimetry. The results obtained show the low interaction of 1 with the considered proteins and the absence of covalent interaction with the oligonucleotides, but the fluorimetric data confirm the π–π interaction of 1 with the double-stranded DNA, which is probably the reason of the previously reported activity of 1 in several tumor cell lines.

Graphical abstract: Studying the interactions of a platinum(ii) 9-aminoacridine complex with proteins and oligonucleotides by ESI-TOF MS

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Dalton Transactions

Journal Name：Dalton Transactions

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